Cas no 1804703-01-2 (3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804703-01-2
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 4848907
• Update Time: 2025-08-04

3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H3Cl2F2NO/c8-4-1-12-6(7(10)11)5(9)3(4)2-13/h1-2,7H
• InChI Key： JRUOQBYSPDPILZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=CN=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804703-01-2)

3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1804703-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic aldehyde features a pyridine core substituted with chloro and difluoromethyl groups, making it a versatile intermediate in synthetic chemistry. Its unique structural attributes not only contribute to its reactivity but also open up diverse applications in medicinal chemistry and material science.

The compound’s molecular structure, characterized by a pyridine ring functionalized with two chlorine atoms at the 3rd and 5th positions and a difluoromethyl group at the 2nd position, endows it with distinct electronic and steric properties. These features make it an attractive building block for the synthesis of more complex molecules, particularly in the development of novel bioactive compounds. The presence of the aldehyde group at the 4th position further enhances its utility as a precursor for further derivatization, enabling the construction of diverse pharmacophores.

In recent years, 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde has been extensively studied for its potential in drug discovery. Its structural motif is reminiscent of several known pharmacologically active agents, suggesting that derivatives of this compound may exhibit desirable biological properties. For instance, pyridine derivatives are widely recognized for their role in central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The introduction of electron-withdrawing groups such as chloro and difluoromethyl substituents can modulate the pharmacokinetic and pharmacodynamic profiles of these compounds, making them more suitable for therapeutic applications.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the aldehyde group and the electron-deficient nature of the pyridine ring, researchers have been able to develop potent inhibitors targeting specific kinases. The dichloro and difluoromethyl groups provide additional binding interactions with the enzyme active site, enhancing both affinity and selectivity. Recent studies have demonstrated that compounds derived from 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde exhibit promising activity against various kinases, including those implicated in oncogenesis.

The agrochemical sector has also benefited from the exploration of this compound’s derivatives. Pyridine-based compounds are well-documented for their efficacy as pesticides and herbicides due to their ability to interact with biological targets in pests. The structural features of 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde make it an ideal candidate for designing next-generation agrochemicals that offer improved efficacy while minimizing environmental impact. For example, modifications to the aldehyde group can yield carboxylic acids or esters that exhibit enhanced stability under field conditions, ensuring prolonged activity against target organisms.

Advances in computational chemistry have further accelerated the exploration of 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde as a scaffold for drug discovery. Molecular modeling techniques allow researchers to predict how different substituents will influence the compound’s biological activity, enabling rational design of novel derivatives. This approach has been particularly valuable in identifying lead compounds for further optimization through high-throughput screening (HTS) and structure-based drug design (SBDD). The combination of experimental synthesis and computational analysis provides a powerful framework for developing innovative therapeutic agents.

The synthetic methodologies employed in the preparation of 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde are also worthy of note. The synthesis typically involves multi-step reactions starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce chloro groups at specific positions on the pyridine ring, followed by functionalization with a difluoromethyl group via cross-coupling or other fluorination techniques. The final step often involves formylation at the 4th position to yield the desired aldehyde derivative. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.

Recent breakthroughs in fluorination chemistry have significantly improved access to difluoromethyl-substituted compounds like 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde. Transition-metal-catalyzed fluorination reactions offer precise control over regioselectivity and stereochemistry, enabling the synthesis of complex molecular architectures with high efficiency. These advancements have not only streamlined the production process but also expanded the scope of possible derivatives that can be explored for biological activity.

The environmental impact of synthesizing and using 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde is another critical consideration. Given its role as an intermediate in pharmaceuticals and agrochemicals, sustainable synthetic strategies are essential to minimize waste and reduce energy consumption. Green chemistry principles have been increasingly applied to develop more eco-friendly synthetic routes, such as catalytic processes that employ recyclable catalysts or solvent-free reactions that reduce reliance on organic solvents.

In conclusion,3,5-Dichloro-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804703-01-2) represents a significant advancement in synthetic organic chemistry with broad applications across multiple industries. Its unique structural features make it a valuable scaffold for developing novel bioactive compounds, particularly in drug discovery and agrochemical innovation. As research continues to uncover new synthetic methodologies and applications,this compound is poised to play an even greater role in addressing global challenges related to health and agriculture.